5-Chloro-1-(4-cyanophenacyl)pyrimidin-2-one
Cat. No. B8408418
M. Wt: 273.67 g/mol
InChI Key: JONTXLXRSKBEPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04636509
Procedure details
A suspension of 5-chloropyrimidin-2-one (412 mg) and 2-bromo-4'-cyanoacetophenone (677 mg) in triethylamine (1 ml) and ethanol (20 ml) was stirred at ambient temperature for one hour. Water (100 ml) was added and the collected solid was crystallised from ethyl acetate to give the title pyrimidinone (375 mg,); m.p. 236°-240°; λmaxEtOH 248 nm (ε 26140), 289 nm (ε 2130), λinf 254 (ε 22800).
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[N:4][C:5](=[O:8])[NH:6][CH:7]=1.Br[CH2:10][C:11]([C:13]1[CH:18]=[CH:17][C:16]([C:19]#[N:20])=[CH:15][CH:14]=1)=[O:12].O>C(N(CC)CC)C.C(O)C>[Cl:1][C:2]1[CH:3]=[N:4][C:5](=[O:8])[N:6]([CH2:10][C:11]([C:13]2[CH:18]=[CH:17][C:16]([C:19]#[N:20])=[CH:15][CH:14]=2)=[O:12])[CH:7]=1
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Inputs
Step One
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Name
|
|
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Quantity
|
412 mg
|
|
Type
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reactant
|
|
Smiles
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ClC=1C=NC(NC1)=O
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|
Name
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|
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Quantity
|
677 mg
|
|
Type
|
reactant
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Smiles
|
BrCC(=O)C1=CC=C(C=C1)C#N
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|
Name
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|
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Quantity
|
1 mL
|
|
Type
|
solvent
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Smiles
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C(C)N(CC)CC
|
|
Name
|
|
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Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
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Step Two
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Name
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|
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Quantity
|
100 mL
|
|
Type
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reactant
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
|
was stirred at ambient temperature for one hour
|
|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
the collected solid was crystallised from ethyl acetate
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
|
|
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Type
|
product
|
|
Smiles
|
ClC=1C=NC(N(C1)CC(=O)C1=CC=C(C=C1)C#N)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 375 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 45.3% |
Source
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Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
